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Compound of Interest

Compound Name: Iriflophenone

Cat. No.: B049224 Get Quote

A comprehensive review of published scientific literature reveals no evidence to classify

Iriflophenone or its common derivative, Iriflophenone-3-C-β-D-glucoside, as a kinase

inhibitor. As a result, a direct comparison guide between Iriflophenone and other known kinase

inhibitors, as requested, cannot be generated at this time.

Iriflophenone is a benzophenone derivative naturally occurring in various plant species.

Extensive research has focused on its biological activities, with a significant number of studies

highlighting its roles in several areas, none of which include direct kinase inhibition.

Summary of Known Biological Activities of
Iriflophenone:
Current research primarily identifies Iriflophenone and its glycoside form as having the

following properties:

Antidiabetic Effects: Studies have shown that Iriflophenone-3-C-β-D-glucoside exhibits anti-

hyperglycemic activity. This is thought to be mediated through mechanisms such as the

inhibition of α-glucosidase, an enzyme involved in carbohydrate digestion, and enhancement

of glucose uptake, potentially involving the AMPK signaling pathway. However, this does not

equate to direct kinase inhibition.

Anti-inflammatory Properties: Research indicates that Iriflophenone possesses anti-

inflammatory effects.
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Antioxidant Activity: The compound has been reported to have antioxidant properties, which

contribute to its potential health benefits.

Antimicrobial Effects: Several studies have documented the antimicrobial activity of

Iriflophenone against various pathogens.

While one report mentioned that Iriflophenone can stimulate the proliferation of certain breast

cancer cells, the underlying mechanism and its potential relation to kinase signaling pathways

have not been elucidated.

Conclusion:

The primary requirement for a comparison guide of a compound versus known kinase inhibitors

is evidence of its activity as a kinase inhibitor. Despite a thorough search for kinase assays,

IC50 values, or binding affinity data related to Iriflophenone and kinases, no such data was

found. Therefore, a scientifically accurate and objective comparison guide cannot be

constructed.

For researchers, scientists, and drug development professionals, it is crucial to rely on

validated experimental data. Based on the current body of scientific evidence, Iriflophenone
should not be categorized as a kinase inhibitor. Future research may uncover such properties,

but as of now, its established biological profile lies in the areas of metabolic regulation, and

anti-inflammatory, antioxidant, and antimicrobial activities.

To cite this document: BenchChem. [No Evidence of Iriflophenone as a Kinase Inhibitor
Found in Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049224#iriflophenone-versus-other-known-kinase-
inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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